![molecular formula C15H11FN4O2S B5521147 4-{5-[(2-fluorobenzyl)thio]-1H-tetrazol-1-yl}benzoic acid](/img/structure/B5521147.png)
4-{5-[(2-fluorobenzyl)thio]-1H-tetrazol-1-yl}benzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-{5-[(2-fluorobenzyl)thio]-1H-tetrazol-1-yl}benzoic acid is a useful research compound. Its molecular formula is C15H11FN4O2S and its molecular weight is 330.3 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 330.05867494 g/mol and the complexity rating of the compound is 409. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Computational Chemistry and Metabolism
An extensive study of substituted benzoic acids, including compounds similar to "4-{5-[(2-fluorobenzyl)thio]-1H-tetrazol-1-yl}benzoic acid," utilized computational chemistry and NMR spectroscopy to understand the relationship between molecular properties and metabolism. The study classified compounds based on their physicochemical properties, revealing insights into their metabolic fate, primarily through glucuronidation or glycine conjugation. This research provides a foundation for predicting the metabolic pathways of similar compounds (Ghauri et al., 1992).
PET Imaging and Synthesis
A new fluorine-18-labeled analogue of bexarotene, synthesized from 2-fluoro-4-methylbenzoic acid, demonstrates the application of fluorinated benzoic acids in PET imaging of retinoid X receptors. This compound, after complex synthesis, exhibited a significant radiochemical yield and specific activity, highlighting the potential of such fluorinated derivatives in diagnostic imaging and cancer research (Wang et al., 2014).
Liquid Crystals and Phase Behavior
The study of hydrogen-bonded benzoic acid dimers, including derivatives of benzoic acid, focuses on their liquid crystal properties. The introduction of fluorine atoms was found to impact the thermal stability of these dimers, affecting their mesophase formation. This research contributes to understanding the design principles for new liquid crystalline materials with tailored properties (Wei et al., 2013).
Coordination Polymers and Structural Analysis
The exploration of ligand modifications on the structures and properties of metal complexes, including those based on tetrazole-benzoate coordination polymers, illustrates the influence of substituent variation on the assembly and function of coordination polymers. These studies provide valuable insights into the design and synthesis of materials for potential applications in catalysis, gas storage, and separation technologies (Song et al., 2009).
Analytical Methods for Environmental and Industrial Applications
Advancements in analytical methods for detecting fluorinated aromatic carboxylic acids, including compounds akin to the subject chemical, in aqueous matrices have been reviewed. These acids serve as essential tracers in hydrothermal, geothermal, leaching, and oilfield applications, emphasizing the importance of sensitive and accurate analytical techniques for environmental monitoring and industrial processes (Kumar & Sharma, 2021).
Properties
IUPAC Name |
4-[5-[(2-fluorophenyl)methylsulfanyl]tetrazol-1-yl]benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11FN4O2S/c16-13-4-2-1-3-11(13)9-23-15-17-18-19-20(15)12-7-5-10(6-8-12)14(21)22/h1-8H,9H2,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZTKZQYVWQKJBKX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CSC2=NN=NN2C3=CC=C(C=C3)C(=O)O)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11FN4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.